Cas no 2694722-67-1 (3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione)

3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione structure
2694722-67-1 structure
Product Name:3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione
CAS No:2694722-67-1
MF:C15H17N3O3
MW:287.313783407211
CID:5613058
PubChem ID:165947320
Update Time:2025-07-01

3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 2694722-67-1
    • 3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
    • EN300-33051621
    • 3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione
    • Inchi: 1S/C15H17N3O3/c16-7-6-9-2-1-3-10-8-18(15(21)13(9)10)11-4-5-12(19)17-14(11)20/h1-3,11H,4-8,16H2,(H,17,19,20)
    • InChI Key: XAQKJDMNOXSXJO-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2CN1C1C(NC(CC1)=O)=O)CCN

Computed Properties

  • Exact Mass: 287.12699141g/mol
  • Monoisotopic Mass: 287.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 92.5Ų

3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33051621-1g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1
1g
$1658.0 2023-09-04
Enamine
EN300-33051621-5g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1
5g
$4806.0 2023-09-04
Enamine
EN300-33051621-10g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1
10g
$7128.0 2023-09-04
Enamine
EN300-33051621-0.05g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1 95.0%
0.05g
$2097.0 2025-03-18
Enamine
EN300-33051621-0.1g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1 95.0%
0.1g
$2197.0 2025-03-18
Enamine
EN300-33051621-0.25g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1 95.0%
0.25g
$2297.0 2025-03-18
Enamine
EN300-33051621-0.5g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1 95.0%
0.5g
$2396.0 2025-03-18
Enamine
EN300-33051621-1.0g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1 95.0%
1.0g
$2496.0 2025-03-18
Enamine
EN300-33051621-2.5g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1 95.0%
2.5g
$4892.0 2025-03-18
Enamine
EN300-33051621-5.0g
3-[7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2694722-67-1 95.0%
5.0g
$7238.0 2025-03-18

Additional information on 3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione

Introduction to 3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione (CAS No: 2694722-67-1)

3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2694722-67-1, belongs to a class of molecules that exhibit promise in modulating various cellular pathways, making it a subject of intense research interest. The structural framework of this molecule incorporates multiple functional groups, including an isoindole core, which is known for its presence in numerous bioactive natural products and pharmacologically relevant compounds. The presence of a piperidine ring further enhances its complexity and potential for interactions with biological targets.

The chemical structure of 3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione is characterized by its intricate arrangement of atoms and functional groups. The 1-oxo and 2,6-dione functionalities contribute to its reactivity and make it a valuable scaffold for drug discovery efforts. The amineethyl side chain attached to the isoindole-piperidine hybrid provides a potential site for hydrogen bonding interactions, which are crucial for binding affinity in biological systems. This structural complexity suggests that the compound may exhibit multiple modes of action, making it a versatile candidate for therapeutic development.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacological agents due to their ability to interact with biological macromolecules in precise ways. The isoindole moiety, in particular, has been extensively studied for its role in various pharmacological applications. Research has demonstrated that isoindole derivatives can modulate enzyme activity, receptor binding, and other cellular processes relevant to human health. The incorporation of additional functional groups, such as the piperidine ring and the amineethyl side chain, further expands the chemical space available for designing novel therapeutics.

The synthesis of 3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis methods, have been employed to construct the complex framework of this molecule. The ability to access such intricate structures highlights the progress made in synthetic methodologies and underscores the importance of innovative approaches in drug discovery.

The biological evaluation of 3-7-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione has revealed promising preliminary results. In vitro studies have indicated that this compound exhibits inhibitory activity against several targets relevant to diseases such as cancer and inflammation. The amineethyl side chain has been shown to enhance binding affinity by forming hydrogen bonds with key residues in protein targets. Additionally, the isoindole-piperidine hybrid core appears to contribute to favorable pharmacokinetic properties, including solubility and metabolic stability.

One particularly intriguing aspect of this compound is its potential as an inhibitor of kinases—enzymes that play a critical role in cell signaling pathways associated with various diseases. Kinase inhibitors have been widely successful as therapeutic agents, and the discovery of new inhibitors with improved selectivity and efficacy remains a major goal in drug development. Preliminary data suggest that 3-7-(2-aminoethyl)-1-oxyo - 23dihydro - 12 piperidine - 26dione may exhibit inhibitory activity against specific kinases by binding to their active sites through interactions mediated by its functional groups.

The development of novel scaffolds like 3 - 7 - ( 22 aminoethyl) - 11 oxo - 23 dihydro - 12 piperidine - 26 dione is also driven by the need to overcome resistance mechanisms associated with existing therapies. By designing molecules with unique structural features, researchers aim to target different aspects of disease pathology or develop drugs that are less susceptible to degradation or metabolism. The complexity of this compound’s structure suggests that it may be able to interact with biological targets in ways not achievable by simpler molecules.

The potential therapeutic applications of 3 - 7 - (22 aminoethyl) -11 oxo -23 dihydro -12 piperidine -26 dione are broad and span multiple disease areas, including oncology,neurodegenerative disorders,and inflammatory conditions, among others, Each functional group within its structure contributes uniquely toward modulating biological pathways, making it a promising candidate for further investigation.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.